Cas no 326916-61-4 (2-Cyano-3-[5-[4-[(difluoromethyl)thio]phenyl]-2-thienyl]-N-[3-(trifluoromethyl)phenyl]-2-propenamide)
2-Cyano-3-[5-[4-[(difluoromethyl)thio]phenyl]-2-thienyl]-N-[3-(trifluoromethyl)phenyl]-2-propenamide Chemical and Physical Properties
Names and Identifiers
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- AKOS001036220
- EN300-26612320
- 326916-61-4
- 2-cyano-3-(5-{4-[(difluoromethyl)sulfanyl]phenyl}thiophen-2-yl)-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
- (E)-2-cyano-3-[5-[4-(difluoromethylsulfanyl)phenyl]thiophen-2-yl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
- Z56784984
- 2-Cyano-3-[5-[4-[(difluoromethyl)thio]phenyl]-2-thienyl]-N-[3-(trifluoromethyl)phenyl]-2-propenamide
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- Inchi: 1S/C22H13F5N2OS2/c23-21(24)32-17-6-4-13(5-7-17)19-9-8-18(31-19)10-14(12-28)20(30)29-16-3-1-2-15(11-16)22(25,26)27/h1-11,21H,(H,29,30)
- InChI Key: NMFIQGLFZVQGTG-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC(C(F)(F)F)=C1)(=O)C(C#N)=CC1SC(C2=CC=C(SC(F)F)C=C2)=CC=1
Computed Properties
- Exact Mass: 480.03894620g/mol
- Monoisotopic Mass: 480.03894620g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 728
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 106Ų
Experimental Properties
- Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 597.2±50.0 °C(Predicted)
- pka: 9.58±0.70(Predicted)
2-Cyano-3-[5-[4-[(difluoromethyl)thio]phenyl]-2-thienyl]-N-[3-(trifluoromethyl)phenyl]-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26612320-0.05g |
2-cyano-3-(5-{4-[(difluoromethyl)sulfanyl]phenyl}thiophen-2-yl)-N-[3-(trifluoromethyl)phenyl]prop-2-enamide |
326916-61-4 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
2-Cyano-3-[5-[4-[(difluoromethyl)thio]phenyl]-2-thienyl]-N-[3-(trifluoromethyl)phenyl]-2-propenamide Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on 2-Cyano-3-[5-[4-[(difluoromethyl)thio]phenyl]-2-thienyl]-N-[3-(trifluoromethyl)phenyl]-2-propenamide
Introduction to 2-Cyano-3-[5-[4-[(difluoromethyl)thio]phenyl]-2-thienyl]-N-[3-(trifluoromethyl)phenyl]-2-propenamide (CAS No. 326916-61-4)
2-Cyano-3-[5-[4-[(difluoromethyl)thio]phenyl]-2-thienyl]-N-[3-(trifluoromethyl)phenyl]-2-propenamide (CAS No. 326916-61-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its abbreviated name, DFPTP, is characterized by its unique structural features, including a cyano group, a thienyl ring, and trifluoromethyl and difluoromethyl substituents. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further research and development.
The synthesis of DFPTP involves multiple steps, each requiring precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic and industrial applications. The use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, has been particularly effective in improving the yield and purity of DFPTP.
In terms of its biological properties, DFPTP has shown promising activity in various assays. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in cancer progression. For instance, studies have demonstrated that DFPTP can effectively inhibit the activity of protein kinases, which are key regulators of cell proliferation and survival. This makes it a potential lead compound for the development of novel anticancer drugs.
Furthermore, DFPTP has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that DFPTP could be useful in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of DFPTP has also been studied extensively. It has been found to exhibit good oral bioavailability and a favorable half-life, which are important factors for drug development. However, further optimization may be necessary to improve its solubility and reduce potential side effects.
Clinical trials are currently underway to evaluate the safety and efficacy of DFPTP in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess its therapeutic potential in various disease conditions.
In addition to its therapeutic applications, DFPTP has also been explored for its use as a research tool. Its ability to selectively modulate specific biological pathways makes it a valuable probe for studying cellular processes and identifying new drug targets. Researchers are using DFPTP to gain insights into the mechanisms underlying various diseases, which could lead to the discovery of novel therapeutic strategies.
The environmental impact of DFPTP is another important consideration. Studies have shown that it is biodegradable and does not persist in the environment for extended periods. This is a crucial factor for ensuring its safe use in pharmaceutical applications without causing long-term ecological harm.
In conclusion, 2-Cyano-3-[5-[4-[(difluoromethyl)thio]phenyl]-2-thienyl]-N-[3-(trifluoromethyl)phenyl]-2-propenamide (CAS No. 326916-61-4) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structure and diverse biological activities make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, DFPTP is poised to play a crucial role in advancing our understanding and treatment of various diseases.
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